N-(3-chlorophenyl)-4-methylbenzenesulfinamide

• IUPAC Name: N-(3-chlorophenyl)-4-methylbenzenesulfinamide
• InChI: InChI=1S/C13H12ClNOS/c1-10-5-7-13(8-6-10)17(16)15-12-4-2-3-11(14)9-12/h2-9,15H,1H3
• InChI Key: RAIZUGUTAYXZJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)NC2=CC(=CC=C2)Cl
• Molecular Formula: C13H12ClNOS
• Molecular Weight: 265.76 g/mol

Description

N-(3-chlorophenyl)-4-methylbenzenesulfinamide, also known as sulfinpyrazone, is a chemical compound that has been widely used in scientific research. It is a sulfinylbenzene derivative that has been studied for its potential therapeutic properties.

Scientific Research Applications

Antibacterial Activity

Studies have synthesized and evaluated novel derivatives related to N-(3-chlorophenyl)-4-methylbenzenesulfinamide for their antibacterial properties. For instance, a series of novel 4-chloro-2-mercaptobenzenesulfonamides showed promising activity against anaerobic Gram-positive bacteria strains (Sławiński et al., 2013). This highlights the potential of these compounds in developing new antibacterial agents.

Photooxidation Processes

The photooxidation of compounds closely related to this compound has been studied to understand their transformation under UV irradiation. The irradiation of aqueous solutions of these compounds results in the production of nitroso- and nitro-products, providing insights into their environmental fate and possible applications in pollution control (Miller & Crosby, 1983).

Electropolymerization

Research into the electropolymerization of thiophene derivatives in the presence of dodecylbenzenesulfonate showcases the utility of these compounds in materials science, particularly in the development of conducting polymers (Lima et al., 1998). Such materials have applications in electronics and coatings.

Synthesis Intermediates

Compounds structurally related to this compound serve as intermediates in the synthesis of complex molecules. For example, the synthesis of Clopidrogel, an antiplatelet drug, involves intermediates that share a similar sulfonamide group (Yinghua Li et al., 2012). This underlines the importance of such compounds in pharmaceutical manufacturing.

Antimicrobial Agents and Penicillin-Binding Protein Inhibition

Experimental and computational studies on novel methyl derivatives have identified potential antimicrobial agents and inhibitors of penicillin-binding protein, indicating their usefulness in addressing bacterial resistance (Murugavel et al., 2016).